Cas no 1261853-33-1 (2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl)
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl
-
- Inchi: 1S/C14H9F3N2O/c15-14(16,17)20-12-7-2-1-5-10(12)11-6-3-4-9(8-18)13(11)19/h1-7H,19H2
- InChI Key: YFALXQPLBGUYGY-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1C1C=CC=C(C#N)C=1N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 376
- XLogP3: 4.3
- Topological Polar Surface Area: 59
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004069-250mg |
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl |
1261853-33-1 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A011004069-500mg |
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl |
1261853-33-1 | 97% | 500mg |
823.15 USD | 2021-07-05 | |
| Alichem | A011004069-1g |
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl |
1261853-33-1 | 97% | 1g |
1,504.90 USD | 2021-07-05 |
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl
Introduction to 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl (CAS No. 1261853-33-1)
2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl (CAS No. 1261853-33-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a cyano group, and a trifluoromethoxy substituent, offers a range of potential applications in drug discovery and development.
The amino group in 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl plays a crucial role in its biological activity, as it can participate in hydrogen bonding and other intermolecular interactions that are essential for binding to target proteins. The cyano group, on the other hand, is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. The trifluoromethoxy substituent adds further complexity to the molecule, contributing to its lipophilicity and metabolic stability.
Recent studies have highlighted the potential of 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in various signaling pathways associated with cancer and inflammatory diseases. The ability to modulate these kinases makes 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl an attractive candidate for further optimization and clinical evaluation.
In addition to its kinase inhibitory properties, 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a promising candidate for the development of broad-spectrum antiviral drugs.
The synthesis of 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the coupling of 4-trifluoromethoxyphenylboronic acid with 3-cyanobenzonitrile followed by amination. This method provides a robust and scalable route to produce the compound, facilitating its use in large-scale drug discovery programs.
In terms of safety and toxicity, preliminary studies have indicated that 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl exhibits favorable pharmacokinetic properties and low toxicity profiles. These characteristics are crucial for ensuring that the compound can be safely administered to patients during clinical trials. Ongoing research is focused on further refining the safety profile and exploring potential side effects.
The potential applications of 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl extend beyond its use as a therapeutic agent. It has also been explored as a building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to develop novel inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat binding surfaces.
In conclusion, 2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl (CAS No. 1261853-33-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead for further development into therapeutic agents targeting cancer, inflammatory diseases, and viral infections. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.
1261853-33-1 (2-Amino-3-cyano-2'-(trifluoromethoxy)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)